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preventing coating defects with Nopco NXZ

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nopco NXZ

CAS No.: 12794-56-8

Cat. No.: S1824518

Nopco NXZ Product Overview

This table summarizes the key technical data for NOPCO NXZ based on the manufacturer's information [1].

Property Specification

Composition Mixture of mineral oil, metallic soap, and nonionic surfactant [1]
Appearance Light yellowish brown liquid [1]

lonisity Nonionic [1]

Specific Gravity 0.89 (20°C) [1]

Viscosity 170 mPa:-s (25°C); 2200 mPa-s (5°C) [1]

pH 5.1 (2% aqueous dispersion) [1]

Flash Point 174°C [1]

Dispersibility Dispersible in water [1]

Hard Water Resistance Good [1]

Recommended Use Level 0.1-0.3 mass% on the solid weight of emulsions and latexes [1]
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Frequently Asked Questions (FAQSs)

e What is NOPCO NXZ primarily used for? It is a metallic soap-type anti-foaming agent designed for
latex and emulsion systems, especially for acrylic, vinyl acetate, or vinyl acetate-acrylic emulsions.

Common applications include water-based paints and water-based adhesives [1].

e How should I apply and dose NOPCO NXZ? It can be used directly or diluted with water under
mixing. The typical dosage is 0.1% to 0.3% on the solid weight of the emulsion or latex. If the

product separates after long storage, it should be mixed well before use [1].

e What is a standard experimental method to evaluate its defoaming performance? A common
laboratory evaluation method is the Diffuser Stone Test [1]. A generalized workflow for this test is as

follows:

1. Prepare Latex/Emulsion j

[ 2. Measure 100g into

a 500mL graduated cylinder

l

3. Begin bubbling nitrogen
(0.5L/min) via G4 glass filter

l

4. Add 0.5mL of 5% NXZ dilutiorﬂ

when foam reaches a set height

5. Record foam height over time

Click to download full resolution via product page
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Troubleshooting Common Issues

¢ Ineffective Foam Control

o Possible Cause: Incorrect dosage or improper dispersion.

o Solution: Ensure the product is within the recommended 0.1-0.3% range. Mix the defoamer
thoroughly before use, especially after long storage, to reincorporate any separated
components. When diluting, ensure it is done under active mixing [1].

e Defects in the Final Coating Film While the search results do not directly link NOPCO NXZ to
specific film defects, they emphasize that coating defects like crawling, edge retraction, craters, and
fisheyes are often caused by poor wetting or surface tension issues [2]. Ensure that the defoamer is
fully compatible with your formulation and does not adversely affect the surface tension in a way that

promotes dewetting.

e Equipment-Related Foaming Beyond the chemical defoamer, equipment setup can introduce foam.
For instance, if an agitator in a coating tank breaches the liquid surface as the level drops, it can entrain
air and generate foam. Using a system with an automatic level sensor to shut off the agitator can

prevent this [3].

Suggestions for Further Development

To build a more comprehensive support center, you could:

e Consult Specialized Resources: The scientific principles behind defects like dewetting are
explained in resources like the article from the American Coatings Association [2].

¢ Generate Proprietary Data: Conduct your own experiments to create troubleshooting guides specific
to your formulations and processes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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